Cas no 2248380-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate
• CAS No: 2248380-28-9
• MF: C₁₆H₈F₃NO₄
• MW: 335.234234809875
• CID: 6221317
• PubChem ID: 165731443
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2248380-28-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate
• EN300-6525004

• Inchi： 1S/C16H8F3NO4/c17-12-10(13(18)19)6-3-7-11(12)16(23)24-20-14(21)8-4-1-2-5-9(8)15(20)22/h1-7,13H
• InChI Key： BEBKBPNOTLXTBM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.04054222g/mol
• Monoisotopic Mass: 335.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate (CAS No. 2248380-28-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate, with the CAS number 2248380-28-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety and a 3-(difluoromethyl)-2-fluorobenzoate substituent. These structural elements contribute to its potential applications in various therapeutic areas.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate involves a series of well-defined chemical reactions, including the formation of the isoindoline core and the introduction of the difluoromethyl and fluorobenzoate functionalities. Recent studies have highlighted the importance of these structural motifs in enhancing the pharmacological properties of small molecules. For instance, the presence of difluoromethyl groups has been shown to improve metabolic stability and reduce off-target effects, while the isoindoline core can enhance binding affinity to specific protein targets.

In terms of its biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate has demonstrated promising results in preclinical studies. Research published in leading scientific journals has reported its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown inhibitory activity against kinases and proteases, which are key targets in cancer and inflammatory diseases. The compound's ability to selectively bind to these targets with high affinity and specificity makes it a valuable candidate for further drug development.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate have also been extensively studied. In vitro and in vivo experiments have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended target site and exert its therapeutic effects without causing significant side effects.

To further explore the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at various dose levels and has shown promising antitumor activity in patients with advanced solid tumors.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate is also being investigated for its use as a research tool. Its unique chemical structure and biological activity make it an excellent probe for studying enzyme function and protein-protein interactions. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate are promising. Ongoing research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical use.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-2-fluorobenzoate (CAS No. 2248380-28-9) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further development as a therapeutic agent or research tool.